Cas no 62469-66-3 (Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl-)

Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl- structure
62469-66-3 structure
Product Name:Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl-
CAS No:62469-66-3
MF:C10H14S
MW:166.283161640167
CID:443769
PubChem ID:12638254
Update Time:2025-04-19

Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl-
    • 4,4-dimethyl-6,7-dihydro-5H-1-benzothiophene
    • InChI=1/C10H14S/c1-10(2)6-3-4-9-8(10)5-7-11-9/h5,7H,3-4,6H2,1-2H3
    • 4,4-Dimethyl-4,5,6,7-tetrahydro-1-benzothiophene
    • ZNVCGOGTBSXTIN-UHFFFAOYSA-
    • 62469-66-3
    • SCHEMBL7519149
    • DTXSID50505257
    • Inchi: 1S/C10H14S/c1-10(2)6-3-4-9-8(10)5-7-11-9/h5,7H,3-4,6H2,1-2H3
    • InChI Key: ZNVCGOGTBSXTIN-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1CCCC2(C)C

Computed Properties

  • Exact Mass: 166.08172
  • Monoisotopic Mass: 166.08162162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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